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The proper disposal of ethylaminoethanol is a critical component of laboratory safety and

environmental responsibility. As a combustible and corrosive compound that can cause severe

skin, eye, and respiratory damage, its handling and disposal demand meticulous adherence to

established protocols.[1][2][3][4] This guide provides researchers, scientists, and drug

development professionals with essential safety information, operational plans, and step-by-

step procedures for the safe management and disposal of ethylaminoethanol waste.

Immediate Safety and Handling
Before handling ethylaminoethanol, it is imperative to be equipped with the appropriate

personal protective equipment (PPE) and to work in a controlled environment.

Essential Personal Protective Equipment (PPE):

Eye and Face Protection: Chemical safety goggles or a face shield are mandatory to protect

against splashes.[1][5]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin contact and absorption.[1][5]

Respiratory Protection: Handle ethylaminoethanol in a well-ventilated area or under a

chemical fume hood to avoid inhaling vapors.[1][6] If exposure limits are likely to be

exceeded, a NIOSH/MSHA or equivalent approved respirator is necessary.[1]
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Hazard and Disposal Data Summary
The following table summarizes key quantitative and classification data for ethylaminoethanol,
crucial for its proper handling and transportation as hazardous waste.

Parameter Value / Classification Source(s)

UN Number UN 2735 or UN 2810 [3][6]

Proper Shipping Name

Amines, liquid, corrosive, n.o.s.

(Ethylaminoethanol) or TOXIC

LIQUID, ORGANIC, N.O.S. (2-

Ethylaminoethanol)

[3][6]

Hazard Class
8 (Corrosive), subsidiary risk

6.1 (Toxic) where applicable
[3]

GHS Hazard Statements

H227 (Combustible liquid),

H302 (Harmful if swallowed),

H314 (Causes severe skin

burns and eye damage)

[3][4]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases,

isocyanates, halogenated

organics, peroxides, phenols,

epoxides, anhydrides, and acid

halides.[1][4][5]

Protocol for Ethylaminoethanol Waste Disposal
This protocol provides a step-by-step methodology for the safe collection, storage, and

disposal of ethylaminoethanol waste in a laboratory setting.

1.0 Objective To ensure the safe and compliant disposal of ethylaminoethanol waste,

minimizing risk to personnel and the environment.

2.0 Materials
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Designated, compatible hazardous waste container (e.g., high-density polyethylene) with a

secure screw cap.[7]

"Hazardous Waste" label.[8][9]

Secondary containment tray.[9]

Appropriate PPE (as listed above).

3.0 Procedure

3.1 Waste Collection

Designate a specific "Satellite Accumulation Area" (SAA) for hazardous waste collection, at

or near the point of generation.[8][10]

Immediately upon generating the first drop of waste, affix a "Hazardous Waste" label to a

clean, compatible, and properly functioning waste container.[8][9]

Fill out the label completely, listing "Ethylaminoethanol" and all other chemical components.

Do not use abbreviations or chemical formulas.[9]

Carefully transfer ethylaminoethanol waste into the designated container. The use of a

funnel is recommended to prevent spillage on the container's exterior.[7]

Do not mix ethylaminoethanol with incompatible waste streams (e.g., strong acids,

oxidizers).[8][9]

3.2 Waste Storage

Keep the waste container securely closed at all times, except when adding waste.[7][11]

Place the container in a secondary containment tray to prevent the spread of potential leaks.

[9]

Store the container in a cool, dry, and well-ventilated area, away from heat, sparks, open

flames, or other ignition sources.[1][12]
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Ensure the container is not filled beyond 90% of its capacity to allow for vapor expansion.[7]

3.3 Arranging for Disposal

Monitor the accumulation start date and the volume of waste. Do not exceed regulatory

storage time or volume limits.[8][9][10]

Once the container is full (not exceeding 90%) or nearing its time limit, contact your

institution's Environmental Health & Safety (EH&S) department or a licensed professional

waste disposal service to schedule a pickup.[6]

Do not attempt to dispose of ethylaminoethanol by pouring it down the drain or placing it in

the regular trash.[9][12] This is illegal and environmentally harmful.[11]

Emergency Procedures: Spill Response
In the event of an ethylaminoethanol spill, immediate and correct action is crucial to mitigate

hazards.

Evacuate and Alert: Evacuate all non-essential personnel from the immediate area. Alert

colleagues and your supervisor.

Control Ignition Sources: Eliminate all potential ignition sources, such as sparks or open

flames.[1][4]

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill by diking with a non-combustible

absorbent material like sand, earth, or vermiculite.[3][4]

Absorption: Absorb the contained spill with the non-combustible material.

Collection: Using clean, non-sparking tools, carefully collect the absorbed material and place

it into a suitable, labeled container for hazardous waste disposal.[4]

Decontamination: Clean the spill area thoroughly.
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Disposal: Dispose of the contaminated materials as hazardous waste, following the protocol

outlined above.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of ethylaminoethanol.

Ethylaminoethanol Waste Generated Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is waste mixed with
 incompatible chemicals?

Transfer Waste to Container
(Use Funnel, Avoid Spills)No

STOP!
Consult EH&S Immediately.

Do Not Mix.

Yes

Prepare & Label
Compatible Waste Container

Securely Close Container Store in Secondary Containment
in Designated SAA

Container >90% Full or
Time Limit Reached?

No

Arrange for Pickup by
EH&S or Licensed Contractor

Yes Waste Properly Disposed

Click to download full resolution via product page

Caption: Workflow for the safe collection and disposal of ethylaminoethanol waste.

By adhering to these procedures, laboratory professionals can ensure the safe handling and

disposal of ethylaminoethanol, protecting themselves, their colleagues, and the environment

while maintaining full regulatory compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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